Cas no 2525175-31-7 ((±)15-HETE-d8)

• Product Name: (±)15-HETE-d8
• CAS No: 2525175-31-7
• MF: C₂₀H₂₄D₈O₃
• MW: 328.52
• CID: 5083642
• Update Time: 2025-05-23

(±)15-HETE-d8 Chemical and Physical Properties

Names and Identifiers

• (±)15-HETE-d8

• Inchi： 1S/C20H32O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,8-11,14,17,19,21H,2-3,6-7,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,10-8-,11-9-,17-14+/i4D,5D,8D,9D,10D,11D,17D,19D
• InChI Key： JSFATNQSLKRBCI-HAVWKUCESA-N
• SMILES： OC(=O)CCC/C(/[2H])=C(\C/C(/[2H])=C(\C/C(/[2H])=C(/[2H])\C=C(\C([2H])(O)CCCCC)/[2H])/[2H])/[2H]

Additional information on (±)15-HETE-d8

Comprehensive Analysis of (±)15-HETE-d8 (CAS No. 2525175-31-7): Applications and Research Insights

The compound (±)15-HETE-d8 (CAS No. 2525175-31-7) is a deuterated analog of 15-hydroxyeicosatetraenoic acid (15-HETE), a key metabolite in the arachidonic acid pathway. This stable isotope-labeled compound has garnered significant attention in biomedical research due to its role as an internal standard for mass spectrometry-based lipidomics studies. Researchers increasingly rely on (±)15-HETE-d8 for precise quantification of endogenous 15-HETE levels, which are implicated in inflammatory processes, cardiovascular diseases, and cancer progression.

In the context of modern lipid research, (±)15-HETE-d8 addresses critical challenges in analytical reproducibility. The deuterium atoms (d8) provide a mass shift that enables clear distinction from endogenous 15-HETE during LC-MS/MS analysis. This property makes it invaluable for studies investigating eicosanoid signaling pathways, particularly in immune modulation and vascular biology. Recent publications highlight its utility in COVID-19-related cytokine storm research, where dysregulated HETE metabolism has been observed.

The synthesis and characterization of 2525175-31-7 follow stringent quality control protocols to ensure isotopic purity (>98%) and chemical stability. Analytical chemists emphasize its importance in developing targeted metabolomics assays, especially when studying tissue-specific eicosanoid profiles. A 2023 study published in "Prostaglandins & Other Lipid Mediators" demonstrated how (±)15-HETE-d8 improved detection sensitivity by 40% compared to conventional calibration methods.

From a technical perspective, (±)15-HETE-d8 exhibits superior performance in stable isotope dilution analysis (SIDA) due to its nearly identical chromatographic behavior to native 15-HETE. This characteristic minimizes matrix effects during sample preparation—a frequent concern in plasma and tissue analyses. Pharmaceutical developers are now incorporating this compound into biomarker validation panels for inflammatory diseases like rheumatoid arthritis and atherosclerosis.

Emerging applications extend to nutritional science, where researchers employ 2525175-31-7 to investigate omega-6 fatty acid metabolism. Clinical trials examining dietary interventions increasingly use this deuterated standard to measure changes in oxylipin profiles following supplementation. Its thermal stability also facilitates GC-MS applications, broadening its utility across analytical platforms.

Storage and handling recommendations for (±)15-HETE-d8 typically specify -80°C conditions under inert atmosphere to preserve integrity. Suppliers often provide certificates detailing isotopic enrichment and solvent composition (commonly ethanol or methanol solutions), which are crucial for experimental reproducibility. These protocols align with FDA guidelines for bioanalytical method validation when used in regulated studies.

Future research directions may explore the compound's potential in personalized medicine approaches. With growing interest in precision lipidomics, 2525175-31-7 could enable patient stratification based on individual eicosanoid signatures. Its compatibility with high-throughput screening platforms positions it as a cornerstone reagent for next-generation inflammatory biomarker discovery pipelines.